Cas no 5633-18-1 (Melengestrol)

• Product Name: Melengestrol
• CAS No: 5633-18-1
• Molecular Formula: C₂₃H₃₀O₃
• Molecular Weight: 354.4825
• CID: 378535
• PubChem ID: 9906614

Melengestrol Properties

Names and Identifiers

• Pregna-4,6-diene-3,20-dione,17-hydroxy-6-methyl-16-methylene-
• Melengestrol
• MELENGESTROL,YELLOW SOLID
• Melengesterol
• Melengestrel
• Melengestrol [INN:BAN]
• Melengestrolo
• Melengestrolo [DCIT]
• Melengestrolum
• Melengestrolum [INN-Latin]
• UNII-BX98J4T6JU
• 17-Hydroxy-6-methyl-16-methylenepregna-4,6-diene-3,20-dione
• 5633-18-1
• Pregna-4,6-diene-3,20-dione, 17-hydroxy-6-methyl-16-methylene-
• Melengestrel; Melengestrol
• EINECS 227-073-3
• DTXSID00204869
• OKHAOBQKCCIRLO-IBVJIVQJSA-N
• DB11529
• Q6812176
• SCHEMBL144436
• AKOS024462622
• NS00033502
• (8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-6,10,13-trimethyl-16-methylidene-1,2,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one
• 4,6-Pregnadien-6-methyl-16-methylene-17-ol-3,20-dione
• BX98J4T6JU
• 17alpha-Hydroxy-6-methyl-16-methylenepregna-4,6-diene-3,20-dione
• MELENGESTROL [INN]
• (8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-6,10,13-trimethyl-16-methylene-8,9,10,11,12,13,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one

• InChIKey： OKHAOBQKCCIRLO-IBVJIVQJSA-N
• Inchi： InChI=1S/C23H30O3/c1-13-10-17-18(21(4)8-6-16(25)12-19(13)21)7-9-22(5)20(17)11-14(2)23(22,26)15(3)24/h10,12,17-18,20,26H,2,6-9,11H2,1,3-5H3/t17-,18+,20+,21-,22+,23+/m1/s1
• SMILES： CC1=CC2C(CCC3(C2CC(=C)C3(C(=O)C)O)C)C4(C1=CC(=O)CC4)C

Computed Properties

• Exact Mass: 354.21900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 354.21949481g/mol
• Heavy Atom Count: 26
• Complexity: 787
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 4.17060
• PSA: 54.37000
• Density: 1.15